Cas no 1517537-43-7 (ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate)

• Product Name: ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate
• CAS No: 1517537-43-7
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• MDL: MFCD24075938
• CID: 5606895
• PubChem ID: 81250456
• Update Time: 2025-05-20

ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 1517537-43-7
• ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate
• AKOS019822033
• EN300-804956

• MDL： MFCD24075938
• Inchi： 1S/C9H15N3O2/c1-4-14-8(13)9(2,3)12-6-5-7(10)11-12/h5-6H,4H2,1-3H3,(H2,10,11)
• InChI Key： SVFYQAJYEXOVAT-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)(C)N1C=CC(N)=N1)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate

Introduction to Ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate (CAS No. 1517537-43-7)

Ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate, a compound with the chemical identifier CAS No. 1517537-43-7, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of an ethyl ester group and an amino-substituted pyrazole moiety, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate involve advanced techniques in organic chemistry. The reaction pathway typically involves the condensation of appropriate precursors under controlled conditions to form the pyrazole ring system. Subsequent functionalization with the ethyl ester group and the amino-substituent further refines the molecular structure. This process requires meticulous optimization to ensure high yield and purity, which are critical for subsequent biological evaluations.

One of the most compelling aspects of Ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate is its potential as a pharmacological agent. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The amino-substituted pyrazole moiety is particularly noteworthy, as it can interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes. Recent research has highlighted the importance of such interactions in developing novel therapeutic strategies.

In the realm of drug discovery, Ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate has been investigated for its ability to inhibit specific enzymes associated with diseases like cancer and inflammation. For instance, studies have demonstrated its potential in inhibiting kinases, which are often overactive in tumor cells. The presence of the ethyl ester group also contributes to its versatility, allowing for further derivatization to enhance its pharmacological profile. This flexibility makes it a valuable scaffold for medicinal chemists seeking to develop new drugs.

The biological activity of Ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate has been explored through various in vitro and in vivo assays. These studies have revealed promising results regarding its efficacy in reducing inflammation and inhibiting tumor growth. The compound's ability to modulate key signaling pathways has made it a subject of interest for researchers aiming to develop targeted therapies. Additionally, its interaction with biological targets suggests potential applications in treating other diseases beyond cancer and inflammation.

The chemical properties of Ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate also make it a useful tool in mechanistic studies. Researchers can utilize this compound to understand how pyrazole derivatives interact with biological systems at a molecular level. This knowledge is crucial for designing more effective drugs with improved selectivity and reduced side effects. The compound's stability under various conditions further enhances its utility as a research tool.

The synthesis and application of Ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate align with current trends in pharmaceutical research, emphasizing the development of innovative molecules with multiple functionalities. The integration of computational methods and high-throughput screening techniques has accelerated the discovery process, allowing researchers to rapidly assess the potential of new compounds like this one. As a result, Ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate represents a significant advancement in the quest for novel therapeutic agents.

In conclusion, Ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate (CAS No. 1517537-43-7) is a multifaceted compound with substantial potential in pharmaceutical applications. Its unique structural features, combined with its demonstrated biological activity, make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in developing next-generation treatments for various diseases.